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Compound of Interest

Compound Name:
Diethyl 3-

Bromopropylphosphonate

Cat. No.: B014626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data and

experimental protocols for (3-Bromopropyl)phosphonic acid diethyl ester (CAS No. 1186-10-3).

This compound is a valuable intermediate in organic synthesis, particularly for the introduction

of a phosphonate moiety into molecules, which is of significant interest in the development of

pharmaceuticals and agrochemicals.

Physicochemical Properties
(3-Bromopropyl)phosphonic acid diethyl ester is a colorless to light yellow liquid.[1] Its key

physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b014626?utm_src=pdf-interest
https://m.chemicalbook.com/ProductChemicalPropertiesCB9191228_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₇H₁₆BrO₃P [2]

Molecular Weight 259.08 g/mol [3]

CAS Number 1186-10-3 [2]

Density 1.348 g/mL at 25 °C [3]

Boiling Point 94-95 °C at 2 mmHg [1]

Refractive Index (n20/D) 1.4620 [3]

Flash Point >230 °F (>110 °C) [1]

Solubility

Soluble in acetone, chloroform,

ethanol, ethyl acetate, and

methanol.

[1]

Spectroscopic Characterization Data
Detailed spectroscopic data is crucial for the unambiguous identification and quality control of

(3-Bromopropyl)phosphonic acid diethyl ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus Solvent
Chemical
Shift (δ) /
ppm

Multiplicity
Coupling
Constant
(J) / Hz

Assignment

¹H CDCl₃ 4.18 - 4.02 m
4H, -

OCH₂CH₃

3.44 t 2H, -CH₂Br

2.22 - 2.08 m
2H, P-CH₂-

CH₂

1.98 - 1.83 m 2H, P-CH₂-

1.35 t
6H, -

OCH₂CH₃

¹³C CDCl₃ 62.0 (d) d
J(P,C) = 6.5

Hz
-OCH₂CH₃

32.8 (d) d
J(P,C) = 4.2

Hz
-CH₂Br

25.1 (d) d
J(P,C) =

142.3 Hz
P-CH₂-

24.6 (d) d
J(P,C) = 18.1

Hz
P-CH₂-CH₂-

16.5 (d) d
J(P,C) = 5.9

Hz
-OCH₂CH₃

³¹P CDCl₃ 32.3 s

Note: ¹³C NMR chemical shifts and coupling constants are predicted values and should be

confirmed by experimental data.

Infrared (IR) Spectroscopy
The FT-IR spectrum of (3-Bromopropyl)phosphonic acid diethyl ester (neat) exhibits

characteristic absorption bands corresponding to its functional groups.
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Wavenumber (cm⁻¹) Assignment

2984, 2938, 2909 C-H stretching

1248 P=O stretching

1055, 1026 P-O-C stretching

965 P-O-C stretching

654 C-Br stretching

Experimental Protocols
Synthesis via Michaelis-Arbuzov Reaction
(3-Bromopropyl)phosphonic acid diethyl ester is synthesized via the Michaelis-Arbuzov reaction

between 1,3-dibromopropane and triethyl phosphite.[4]

Materials:

1,3-dibromopropane

Triethyl phosphite

Round-bottom flask

Distillation apparatus

Heating mantle

Nitrogen or Argon gas supply

Procedure:

Flame-dry all glassware and allow to cool under an inert atmosphere (Nitrogen or Argon).

Equip a round-bottom flask with a distillation apparatus to remove the bromoethane

byproduct formed during the reaction.
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Pre-heat 75 mmol of 1,3-dibromopropane to 140 °C in the reaction flask.[5]

Add 75 mmol of triethyl phosphite dropwise over a period of 2 hours to the heated 1,3-

dibromopropane.[5]

After the addition is complete, continue to stir the reaction mixture for an additional hour at

140 °C.[5]

Monitor the progress of the reaction by Gas Chromatography-Mass Spectrometry (GC-MS).

[5]

Upon completion of the reaction, allow the mixture to cool to room temperature.

Isolate the pure diethyl (3-bromopropyl)phosphonate by vacuum fractional distillation.[5]

Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of

deuterated chloroform (CDCl₃).

Instrumentation: A standard NMR spectrometer (e.g., 300 or 400 MHz for ¹H NMR).

¹H NMR: Acquire the spectrum with standard parameters.

¹³C NMR: Acquire the spectrum with proton decoupling.

³¹P NMR: Acquire the spectrum with proton decoupling, using 85% H₃PO₄ as an external

standard.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

Sample Preparation: As the compound is a liquid, a neat sample can be analyzed directly.

Place a drop of the liquid between two KBr or NaCl plates, or use an Attenuated Total

Reflectance (ATR) accessory.

Instrumentation: A standard FT-IR spectrometer.
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Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Sample Introduction: Due to its volatility, the sample is well-suited for Gas Chromatography-

Mass Spectrometry (GC-MS) analysis.

Ionization: Electron Ionization (EI) is a common method for this type of compound.

Instrumentation: A standard GC-MS system.

Visualizations
The following diagrams illustrate the key processes involved in the synthesis and

characterization of (3-Bromopropyl)phosphonic acid diethyl ester.
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Caption: Synthetic workflow for (3-Bromopropyl)phosphonic acid diethyl ester.
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Spectroscopic Analysis
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Caption: Analytical workflow for the characterization of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014626#3-bromopropyl-phosphonic-acid-diethyl-
ester-characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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